Cas no 1566094-82-3 ((hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine)

• Product Name: (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine
• CAS No: 1566094-82-3
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5210222
• PubChem ID: 75525493
• Update Time: 2025-10-29

(hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanamine, N-(1-methyl-4-penten-1-yl)-
• (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine

• Inchi： 1S/C12H19NS/c1-3-4-6-11(2)13-9-8-12-7-5-10-14-12/h3,5,7,10-11,13H,1,4,6,8-9H2,2H3
• InChI Key： WWYJGICZHZBXOD-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)CCC=C)SC=CC=1

Additional information on (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine

Recent Advances in the Study of (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine (CAS: 1566094-82-3)

The compound (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine (CAS: 1566094-82-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine as a building block for the development of novel bioactive molecules. Its structure, featuring a thiophene ring and an alkenylamine moiety, offers opportunities for diverse chemical modifications, making it a valuable scaffold for targeting various biological pathways. Researchers have explored its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and depression.

One of the key breakthroughs in the study of this compound is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine exhibit high affinity for the serotonin transporter (SERT), with improved selectivity over other monoamine transporters. This finding opens new avenues for the development of next-generation antidepressants with fewer side effects.

In addition to its neurological applications, (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine has shown promise in oncology research. Preliminary in vitro studies have revealed that certain derivatives of this compound exhibit potent antiproliferative activity against cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

The synthesis of (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that yields the compound with high enantiomeric purity, addressing previous challenges related to stereochemical control. This advancement is critical for ensuring the reproducibility and quality of future pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be thoroughly investigated in preclinical models. Ongoing research is focused on structural optimization to enhance the drug-like properties of this compound while retaining its biological activity.

In conclusion, (hex-5-en-2-yl)2-(thiophen-2-yl)ethylamine (CAS: 1566094-82-3) represents a compelling case study in the intersection of chemical synthesis and medicinal applications. Its multifaceted pharmacological profile and synthetic versatility position it as a valuable tool for drug discovery. Future research should prioritize the translation of these findings into clinically viable therapeutics, with a focus on addressing the remaining pharmacokinetic and safety challenges.